5-(hydroxymethyl)-N-(4-methylbenzyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 5-(hydroxymethyl)-N-[(4-methylphenyl)methyl]-2-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C18H18N4O2/c1-13-7-9-14(10-8-13)11-19-18(24)17-16(12-23)20-22(21-17)15-5-3-2-4-6-15/h2-10,23H,11-12H2,1H3,(H,19,24)
• InChI Key: DVHJCDHEGSTQHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=NN(N=C2CO)C3=CC=CC=C3

Description

5-(hydroxymethyl)-N-(4-methylbenzyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a synthetic compound belonging to the class of triazole derivatives Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(hydroxymethyl)-N-(4-methylbenzyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 4-methylbenzylamine with 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction is usually carried out in an organic solvent such as dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

5-(hydroxymethyl)-N-(4-methylbenzyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles like sodium azide in an organic solvent.

Major Products Formed

Oxidation: Formation of 5-(carboxymethyl)-N-(4-methylbenzyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide.

Reduction: Formation of 5-(hydroxymethyl)-N-(4-methylbenzyl)-2-phenyl-2H-1,2,3-triazole-4-amine.

Substitution: Formation of various substituted triazole derivatives depending on the nucleophile used.

Scientific Research Applications

5-(hydroxymethyl)-N-(4-methylbenzyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an antimicrobial, antifungal, and anticancer agent due to its ability to interact with biological targets.

Materials Science: Used in the development of advanced materials such as polymers and coatings with enhanced properties.

Organic Synthesis: Serves as a building block for the synthesis of more complex molecules and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-(hydroxymethyl)-N-(4-methylbenzyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide involves its interaction with specific molecular targets. In medicinal applications, it may inhibit enzymes or receptors critical for the survival of pathogens or cancer cells. The triazole ring can form hydrogen bonds and π-π interactions with biological macromolecules, leading to its biological activity.

Comparison with Similar Compounds

Similar Compounds

• 3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride
• 2-Phenyl-2H-1,2,3-triazole-4-carboxamide

Uniqueness

5-(hydroxymethyl)-N-(4-methylbenzyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is unique due to the presence of the hydroxymethyl group and the specific substitution pattern on the triazole ring. This structural uniqueness contributes to its distinct chemical reactivity and biological activity compared to other triazole derivatives.